Cas no 921922-68-1 (2-(2H-1,3-benzodioxol-5-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 921922-68-1
• MF: C₂₀H₁₈N₂O₄S
• MW: 382.432923793793
• CID: 6198893
• PubChem ID: 41107620
• Update Time: 2025-05-26

2-(2H-1,3-benzodioxol-5-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylacetamide
• F2300-0183
• 2-(2H-1,3-benzodioxol-5-yl)-N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acetamide
• 2-(1,3-benzodioxol-5-yl)-N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]acetamide
• AKOS024638189
• 921922-68-1
• 2-(benzo[d][1,3]dioxol-5-yl)-N-(4-(4-ethoxyphenyl)thiazol-2-yl)acetamide

• Inchi： 1S/C20H18N2O4S/c1-2-24-15-6-4-14(5-7-15)16-11-27-20(21-16)22-19(23)10-13-3-8-17-18(9-13)26-12-25-17/h3-9,11H,2,10,12H2,1H3,(H,21,22,23)
• InChI Key： RQCGKUGBKCVHRU-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)OCC)N=C1NC(CC1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 382.09872823g/mol
• Monoisotopic Mass: 382.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 97.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylacetamide

Introduction to 2-(2H-1,3-benzodioxol-5-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylacetamide (CAS No. 921922-68-1)

2-(2H-1,3-benzodioxol-5-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylacetamide, also known by its CAS number 921922-68-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles and is characterized by its unique structural features, which include a benzodioxole moiety and an ethoxyphenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-(2H-1,3-benzodioxol-5-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylacetamide is defined by the presence of a thiazole ring, a benzodioxole ring, and an ethoxyphenyl substituent. The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. The benzodioxole ring is a six-membered aromatic ring with two oxygen atoms bridged by a methylene group. The ethoxyphenyl group adds further complexity and functionality to the molecule, influencing its pharmacological properties.

Recent studies have highlighted the potential of 2-(2H-1,3-benzodioxol-5-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylacetamide in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(2H-1,3-benzodioxol-5-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylacetamide has also demonstrated potential as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 2-(2H-1,3-benzodioxol-5-yl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylacetamide have been extensively studied to evaluate its suitability for clinical use. It exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

The synthesis of 2-(2H-1,3-benzodioxol-5-yl)-N-4-(4.ethoxyphenyl)-1,3-thiazol-.2.ylacetamide involves several steps and requires precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of 5-benzodioxolylethanoic acid with 4-(4.ethoxyphenyl)thiazole using coupling agents such as EDCI (1-Ethyl-.3.(3-dimethylaminopropyl)carbodiimide) and HOBt (Hydroxybenzotriazole). The resulting intermediate is then subjected to further modifications to obtain the final product.

In terms of its applications in drug development, 2-(2H-.1.,3-benzodioxol-.5.-yl)-N-.4.(4.ethoxyphenyl).-.1.,3-thiazol-.2.-ylacetamide has shown promise as a lead compound for the development of new therapeutic agents. Its unique combination of anti-inflammatory and antitumor properties makes it an attractive target for further optimization through structure-based drug design approaches. Ongoing research aims to enhance its potency and selectivity while minimizing potential side effects.

The future prospects for 2-(2H-.1.,3-benzodioxol-.5.-yl)-N-.4.(4.ethoxyphenyl).-.1.,3-thiazol-.2.-ylacetamide are promising. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials will provide valuable insights into its therapeutic potential and help guide its development as a new drug candidate.

In conclusion, 2-(2H-.1.,3-benzodioxol-.5.-yl)-N-.4.(4.ethoxyphenyl).-.1.,3-thiazol-.2.-ylacetamide (CAS No. 921922-.68.-1) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the treatment of various diseases. Continued research and development will likely uncover additional applications and optimize its therapeutic potential.